Cas no 773139-04-1 (Ethyl 2,3-difluoro-6-methoxybenzoate)
Ethyl 2,3-difluoro-6-methoxybenzoate is a fluorinated benzoate ester with a methoxy substituent, offering unique reactivity and selectivity in synthetic applications. Its difluoro and methoxy functional groups enhance its utility as an intermediate in pharmaceuticals, agrochemicals, and specialty materials. The ethyl ester group improves solubility in organic solvents, facilitating reactions such as hydrolysis, transesterification, or nucleophilic substitution. The electron-withdrawing fluorine atoms and electron-donating methoxy group create a balanced electronic profile, making it valuable for constructing complex aromatic frameworks. This compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its stability and predictable reactivity under diverse conditions.
773139-04-1 structure
Product Name:Ethyl 2,3-difluoro-6-methoxybenzoate
CAS No:773139-04-1
MF:C10H10F2O3
MW:216.181410312653
CID:1783830
PubChem ID:44203021
Update Time:2025-10-29
Ethyl 2,3-difluoro-6-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2,3-difluoro-6-methoxybenzoate
- 773139-04-1
- 2,3-Difluoro-6-methoxybenzoic acid ethyl ester
- E89900
-
- Inchi： 1S/C10H10F2O3/c1-3-15-10(13)8-7(14-2)5-4-6(11)9(8)12/h4-5H,3H2,1-2H3
- InChI Key： YWVVMNCTKWJGTQ-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1C(=O)OCC)OC)F
Computed Properties
- Exact Mass: 216.05980050g/mol
- Monoisotopic Mass: 216.05980050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 35.5Ų
Ethyl 2,3-difluoro-6-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01EFTI-500mg |
2,3-Difluoro-6-methoxybenzoic acid ethyl ester |
773139-04-1 | 95% | 500mg |
$435.00 | 2025-02-13 |
Ethyl 2,3-difluoro-6-methoxybenzoate Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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